(4-Propan-2-ylphenyl) 4-bromobenzenesulfonate

• IUPAC Name: (4-propan-2-ylphenyl) 4-bromobenzenesulfonate
• InChI: InChI=1S/C15H15BrO3S/c1-11(2)12-3-7-14(8-4-12)19-20(17,18)15-9-5-13(16)6-10-15/h3-11H,1-2H3
• InChI Key: KKHAIUHGZOCMTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H15BrO3S
• Molecular Weight: 355.2 g/mol

Description

(4-Propan-2-ylphenyl) 4-bromobenzenesulfonate, also known as IBX, is a powerful and versatile oxidant used in organic synthesis. It is a mild and selective oxidant that can be used in a variety of reactions, including oxidation of alcohols, olefins, and sulfides. IBX is a solid crystalline compound that is easy to handle and store.

Mechanism of Action

The mechanism of action of (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate involves the formation of an oxoammonium intermediate, which is a powerful oxidizing species. The oxoammonium intermediate can react with a variety of functional groups, including alcohols, olefins, and sulfides. The reaction proceeds through a single-electron transfer mechanism, which results in the formation of the corresponding oxidized product and the regeneration of (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate. However, it has been reported to be a skin irritant and may cause respiratory irritation if inhaled. It is important to handle (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate with care and use appropriate safety precautions.

Advantages and Limitations for Lab Experiments

The advantages of using (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate in lab experiments include its mild and selective oxidizing properties, its ease of handling and storage, and its versatility in a variety of reactions. However, there are some limitations to using (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate, including its high cost and the potential for side reactions and byproducts.

Future Directions

There are several future directions for research on (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate. One area of research could focus on developing new synthetic methods and strategies using (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate. Another area of research could focus on the development of new applications for (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate in the synthesis of natural products and pharmaceuticals. Additionally, research could be conducted on the biochemical and physiological effects of (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate to better understand its safety and potential health risks.

Synthesis Methods

(4-Propan-2-ylphenyl) 4-bromobenzenesulfonate can be synthesized by the reaction of 4-iodobenzenesulfonic acid with 4-isopropylphenol in the presence of an oxidizing agent such as potassium permanganate or sodium hypochlorite. The reaction is carried out in a solvent such as acetic acid or dichloromethane at room temperature. The resulting product is then purified by recrystallization.

Scientific Research Applications

(4-Propan-2-ylphenyl) 4-bromobenzenesulfonate has been widely used in organic synthesis as a mild and selective oxidant. It has been used in the synthesis of natural products, pharmaceuticals, and other organic compounds. (4-Propan-2-ylphenyl) 4-bromobenzenesulfonate has also been used in the development of new synthetic methods and strategies.